7-methoxy-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1-benzofuran-2-carboxamide

• IUPAC Name: 7-methoxy-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C19H16F3NO4/c1-26-14-9-5-6-12-10-15(27-16(12)14)17(24)23-11-18(25,19(20,21)22)13-7-3-2-4-8-13/h2-10,25H,11H2,1H3,(H,23,24)
• InChI Key: WLFATKKBJPLSOX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C(=O)NCC(C3=CC=CC=C3)(C(F)(F)F)O
• Molecular Formula: C19H16F3NO4
• Molecular Weight: 379.3 g/mol
• CAS No.: 1351605-15-6

Description

7-methoxy-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1-benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C19H16F3NO4 and its molecular weight is 379.335. The purity is usually 95%.
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Biological Activity

7-Methoxy-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1-benzofuran-2-carboxamide is a synthetic organic compound with significant potential in medicinal chemistry. This compound features a complex structure characterized by a benzofuran ring and functional groups that enhance its biological activity. Its unique molecular configuration positions it as a candidate for various pharmacological applications.

The compound's molecular formula is $C_{19}H_{16}F_{3}NO_{4}$, with a molecular weight of approximately 379.3 g/mol. The presence of methoxy and trifluoromethyl groups contributes to its reactivity and interaction with biological targets.

Property	Value
Molecular Formula	$C_{19}H_{16}F_{3}NO_{4}$
Molecular Weight	379.3 g/mol
CAS Number	1351605-15-6

While the precise mechanism of action for this compound is not fully elucidated, it is hypothesized to interact with specific biological targets, potentially modulating pathways involved in cancer progression and other diseases. The presence of the benzofuran moiety suggests possible interactions with receptors or enzymes crucial for therapeutic effects.

Biological Activity

Research indicates that compounds similar to this compound exhibit a range of biological activities, including:

• Anticancer Activity : Preliminary studies suggest that derivatives of benzofuran can inhibit tumor cell growth. For example, compounds with similar structural features have demonstrated significant cytotoxicity against various cancer cell lines.
• Antimicrobial Properties : Some benzofuran derivatives have shown effectiveness against bacterial strains, indicating potential as antimicrobial agents.
• Neuroprotective Effects : The compound's interaction with neurotransmitter systems may suggest benefits in neurodegenerative diseases.

Case Studies and Research Findings

Several studies have explored the biological activities of related compounds:

• Anticancer Studies : A study on structurally related benzofuran derivatives indicated that certain modifications could enhance anticancer efficacy. For instance, derivatives with specific functional groups exhibited IC50 values in the low micromolar range against human cancer cell lines .
• Antimicrobial Activity : Research has shown that compounds similar to this compound possess significant antibacterial properties against Gram-positive bacteria .